Cas no 2228355-51-7 (2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine)

• Product Name: 2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine
• CAS No: 2228355-51-7
• MF: C₁₀H₁₀ClF₂NO
• MW: 233.642308712006
• CID: 5947023
• PubChem ID: 165854410
• Update Time: 2025-06-11

2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine
• 2228355-51-7
• 2-[3-chloro-4-(difluoromethoxy)phenyl]cyclopropan-1-amine
• EN300-1970365

• Inchi： 1S/C10H10ClF2NO/c11-7-3-5(6-4-8(6)14)1-2-9(7)15-10(12)13/h1-3,6,8,10H,4,14H2
• InChI Key： AFSOOTOMLBNQJB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC1N)OC(F)F

Computed Properties

• Exact Mass: 233.0418980g/mol
• Monoisotopic Mass: 233.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine

Introduction to 2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2228355-51-7)

2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique chemical structure and designated CAS number 2228355-51-7, represents a promising candidate for further exploration in drug development. The molecular framework of this compound incorporates a cyclopropane ring, a chloro substituent, and a difluoromethoxy group, which collectively contribute to its distinct chemical properties and potential biological activities.

The cyclopropane moiety in 2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine is particularly noteworthy due to its strained three-membered ring structure. This structural feature often enhances the reactivity and binding affinity of the molecule, making it an attractive scaffold for designing novel bioactive compounds. The presence of both chloro and difluoromethoxy substituents further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacological effects of 2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine with greater precision. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases, including cancer and inflammatory disorders. The difluoromethoxy group, in particular, has been shown to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In the context of modern drug discovery, 2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine represents an example of how structural innovation can lead to the development of novel therapeutic agents. The integration of multiple functional groups into a single molecular entity allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, which is crucial for achieving optimal therapeutic efficacy. This approach aligns with the broader trend in pharmaceutical research toward designing multifunctional molecules that can address complex pathological mechanisms.

The synthesis of 2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise functional group manipulation. However, recent methodological improvements in organic synthesis have made it feasible to construct such complex molecules with high yields and purity. These advancements have opened up new avenues for exploring the therapeutic potential of cyclopropane-containing derivatives.

One particularly intriguing aspect of 2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine is its potential role in developing next-generation antiviral agents. The structural features of this compound suggest that it may interfere with viral replication by inhibiting key enzymes or disrupting essential cellular processes. Preliminary studies have indicated that derivatives of this class exhibit promising antiviral activity against various pathogens, including RNA viruses. This finding underscores the importance of continued research into structurally diverse compounds as part of global efforts to combat infectious diseases.

The incorporation of fluorine atoms into pharmaceutical compounds has long been recognized for its ability to enhance drug properties such as bioavailability, metabolic stability, and binding affinity. In 2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine, the presence of two fluorine atoms at the difluoromethoxy position contributes significantly to these desirable characteristics. This modification not only improves the compound's resistance to enzymatic degradation but also enhances its interaction with biological targets, thereby increasing its potential therapeutic value.

As research in medicinal chemistry progresses, compounds like 2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine will continue to serve as important tools for understanding disease mechanisms and developing innovative treatments. The cyclopropane ring, with its unique electronic properties, offers a versatile platform for further structural diversification, enabling researchers to explore new chemical space for drug discovery. By leveraging cutting-edge synthetic methods and computational techniques, scientists are poised to unlock the full potential of this class of compounds.

The broader significance of 2-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine lies in its embodiment of the principles that drive modern pharmaceutical innovation: structural diversity, functional group optimization, and mechanistic understanding. As our knowledge base expands and new technologies emerge, compounds such as this will undoubtedly play a crucial role in shaping the future landscape of drug development. The continued exploration of their biological activities and therapeutic applications will contribute significantly to advancing human health.